4-(1-benzyl-4-piperidinyl)-2,6-dimethylmorpholine

• IUPAC Name: 4-(1-benzylpiperidin-4-yl)-2,6-dimethylmorpholine
• InChI: InChI=1S/C18H28N2O/c1-15-12-20(13-16(2)21-15)18-8-10-19(11-9-18)14-17-6-4-3-5-7-17/h3-7,15-16,18H,8-14H2,1-2H3
• InChI Key: FWYRCAYEZAECOT-UHFFFAOYSA-N
• Canonical SMILES: CC1CN(CC(O1)C)C2CCN(CC2)CC3=CC=CC=C3
• Molecular Formula: C18H28N2O
• Molecular Weight: 288.4 g/mol

Description

4-(1-benzyl-4-piperidinyl)-2,6-dimethylmorpholine, also known as BDMP, is a synthetic compound that belongs to the class of morpholine derivatives. BDMP has been widely studied for its potential applications in the field of medicinal chemistry, particularly in the development of new drugs for the treatment of various diseases.

Mechanism of Action

The exact mechanism of action of 4-(1-benzyl-4-piperidinyl)-2,6-dimethylmorpholine is not fully understood, but it is believed to act as a modulator of the GABA-A receptor, which is involved in the regulation of neurotransmission in the brain. 4-(1-benzyl-4-piperidinyl)-2,6-dimethylmorpholine has been shown to enhance the activity of the GABA-A receptor, leading to an increase in inhibitory neurotransmission and a reduction in neuronal activity.
Biochemical and Physiological Effects:
4-(1-benzyl-4-piperidinyl)-2,6-dimethylmorpholine has been shown to have a variety of biochemical and physiological effects. It has been shown to have anticonvulsant effects in animal models of epilepsy, as well as analgesic and anxiolytic effects. 4-(1-benzyl-4-piperidinyl)-2,6-dimethylmorpholine has also been shown to have sedative effects, which may be useful in the treatment of insomnia.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 4-(1-benzyl-4-piperidinyl)-2,6-dimethylmorpholine in lab experiments is its high potency and selectivity for the GABA-A receptor. This makes it a useful tool for studying the role of the GABA-A receptor in various physiological processes. However, one of the limitations of using 4-(1-benzyl-4-piperidinyl)-2,6-dimethylmorpholine in lab experiments is its relatively short half-life, which may limit its usefulness in long-term studies.

Future Directions

There are several future directions for further research on 4-(1-benzyl-4-piperidinyl)-2,6-dimethylmorpholine. One area of research could be to further investigate its potential applications in the treatment of epilepsy, chronic pain, and anxiety disorders. Another area of research could be to explore the potential of 4-(1-benzyl-4-piperidinyl)-2,6-dimethylmorpholine as a tool for studying the role of the GABA-A receptor in various physiological processes. Finally, further research could be done to develop new derivatives of 4-(1-benzyl-4-piperidinyl)-2,6-dimethylmorpholine with improved pharmacological properties, such as longer half-life or increased potency.

Synthesis Methods

4-(1-benzyl-4-piperidinyl)-2,6-dimethylmorpholine can be synthesized using a variety of methods, including the reaction of 4-(4-chlorophenyl) piperidine with 2,6-dimethylmorpholine in the presence of a base catalyst. Other methods include the reaction of 4-(4-chlorophenyl) piperidine with 2,6-dimethylmorpholine in the presence of a palladium catalyst, or the reaction of 4-(4-chlorophenyl) piperidine with 2,6-dimethylmorpholine in the presence of a nickel catalyst.

Scientific Research Applications

4-(1-benzyl-4-piperidinyl)-2,6-dimethylmorpholine has been widely studied for its potential applications in the field of medicinal chemistry. It has been shown to have a variety of pharmacological activities, including anticonvulsant, analgesic, and anxiolytic effects. 4-(1-benzyl-4-piperidinyl)-2,6-dimethylmorpholine has also been shown to have potential applications in the treatment of various diseases, including epilepsy, chronic pain, and anxiety disorders.